Cas no 2055848-75-2 (Tert-butyl (3S)-3-amino-4,4-difluoropiperidine-1-carboxylate)

• Product Name: Tert-butyl (3S)-3-amino-4,4-difluoropiperidine-1-carboxylate
• CAS No: 2055848-75-2
• MF: C₁₀H₁₈F₂N₂O₂
• MW: 236.258929729462
• MDL: MFCD30502637
• CID: 4634939
• PubChem ID: 98010166
• Update Time: 2024-11-05

Tert-butyl (3S)-3-amino-4,4-difluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3S)-3-amino-4,4-difluoropiperidine-1-carboxylate
• (S)-tert-Butyl 3-amino-4,4-difluoropiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 3-amino-4,4-difluoro-, 1,1-dimethylethyl ester, (3S)-
• t-Butyl (3S)-3-amino-4,4-difluoropiperidine-1-carboxylate
• SB23156
• (3S)-1-Boc-4,4-difluoropiperidin-3-amine
• AS-53614
• CS-0048544
• DTXSID201131808
• MFCD30502637
• (S)-tert-Butyl3-amino-4,4-difluoropiperidine-1-carboxylate
• 2055848-75-2
• P16762
• AKOS030630930
• Tert-butyl (3S)-3-amino-4,4-difluoropiperidine-1-carboxylate

• MDL： MFCD30502637
• Inchi： 1S/C10H18F2N2O2/c1-9(2,3)16-8(15)14-5-4-10(11,12)7(13)6-14/h7H,4-6,13H2,1-3H3/t7-/m0/s1
• InChI Key： QQCPPJQFZYGBHZ-ZETCQYMHSA-N
• SMILES： FC1(CCN(C(=O)OC(C)(C)C)C[C@@H]1N)F

Computed Properties

• Exact Mass: 236.13363415 g/mol
• Monoisotopic Mass: 236.13363415 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.6
• Molecular Weight: 236.26

Tert-butyl (3S)-3-amino-4,4-difluoropiperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)